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Compound of Interest

Compound Name:
4-(4-Aminophenyl)morpholin-3-

one

Cat. No.: B139978 Get Quote

This document provides a comprehensive overview of 4-(4-aminophenyl)morpholin-3-one, a

pivotal intermediate in the manufacturing of the anticoagulant drug Rivaroxaban.[1][2][3] This

guide is intended for researchers, scientists, and professionals in the field of drug development,

offering detailed information on its chemical properties, synthesis, and role in pharmaceutical

manufacturing.

Core Data Presentation
Quantitative data for 4-(4-aminophenyl)morpholin-3-one has been aggregated from various

sources and is presented below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name
4-(4-aminophenyl)morpholin-3-

one
[4][5]

CAS Number 438056-69-0 [5][6][7]

Molecular Formula C₁₀H₁₂N₂O₂ [4][1][6]

Molecular Weight 192.21 g/mol [4][6][7]

Appearance
White to off-white

solid/crystalline powder
[1][6]

Melting Point 165–175 °C [6][7][8]

Boiling Point 502.3±45.0 °C (Predicted) [8]

Purity (by HPLC) ≥ 95% - 99.12% [5][6]

Solubility
Soluble in DMSO, partially

soluble in Methanol.
[6][8]

Storage Condition
Store at 2–8 °C in an airtight

container.
[5][6]

Rivaroxaban Synthesis Pathway
The following diagram illustrates the synthetic route to Rivaroxaban, highlighting the critical

position of 4-(4-aminophenyl)morpholin-3-one as a key intermediate.
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Synthesis of 4-(4-nitrophenyl)morpholin-3-one

Formation of Key Intermediate

Final Assembly of Rivaroxaban
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Caption: Synthetic pathway of Rivaroxaban.
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Experimental Protocols
Multiple synthetic routes for 4-(4-aminophenyl)morpholin-3-one have been reported. Below is

a detailed protocol for a common two-step synthesis involving the formation and subsequent

reduction of a nitro-intermediate.

Step 1: Synthesis of 4-(4-nitrophenyl)morpholin-3-one

This step involves the cyclization of p-nitroaniline with a suitable reagent like dichloroethyl

ether, followed by oxidation.

Reaction Setup: In a suitable reaction vessel, add 13.8g (0.1 mol) of p-nitroaniline and 17.7g

(0.12 mol) of dichloroethyl ether.[9]

Cyclization: Heat the mixture to reflux and maintain the reaction for 2.5 hours.[9]

Work-up and Isolation: After the reaction, wash the resulting solid with acetone and dry it to

obtain 4-(4-nitrophenyl)-morpholine. The reported yield is approximately 82%.[9]

Oxidation: Add 20.8g (0.1 mol) of the obtained 4-(4-nitrophenyl)-morpholine, 22.5g (0.25

mol) of tert-butyl hydroperoxide, and a catalytic amount of ethyl acetoacetate manganese

salt to a reaction kettle with an appropriate amount of tetrahydrofuran.[9]

Reaction and Purification: Heat the mixture to reflux and react for 4.5 hours. After

completion, the mixture is purified through filtration and column chromatography to yield 4-

(4-nitrophenyl)-morpholin-3-one.[9]

Step 2: Synthesis of 4-(4-aminophenyl)morpholin-3-one

This step involves the reduction of the nitro group of the previously synthesized intermediate.

Reaction Setup: Suspend 6.7 g of 4-(4-nitrophenyl)-morpholin-3-one in 60 g of water and

add 340 mg of a 5% palladium on activated charcoal catalyst.[10]

Hydrogenation: Heat the mixture in a Parr pressure apparatus with stirring to 90 °C under a

hydrogen pressure of 8 bar.[10]
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Reaction Monitoring and Work-up: Monitor the reaction progress. Once complete (typically

after 1.5 to 2 hours), cool the mixture to room temperature and depressurize the apparatus.

[10]

Isolation: Mix the resulting suspension with 100 ml of ethyl acetate. The final product, 4-(4-

aminophenyl)-morpholin-3-one, can then be isolated.[10]

Experimental Workflow: Synthesis and Purification
The following diagram outlines a general workflow for the synthesis and purification of 4-(4-
aminophenyl)morpholin-3-one.
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Caption: General workflow for synthesis and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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